Cas no 1217018-80-8 (2-3-(4-bromobenzenesulfonyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl-N-(3-methoxyphenyl)acetamide)

• Product Name: 2-3-(4-bromobenzenesulfonyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl-N-(3-methoxyphenyl)acetamide
• CAS No: 1217018-80-8
• MF: C₂₂H₂₁BrN₂O₅S
• MW: 505.381543874741
• CID: 6201507
• PubChem ID: 49668387
• Update Time: 2025-05-21

2-3-(4-bromobenzenesulfonyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl-N-(3-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(4-bromobenzenesulfonyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl-N-(3-methoxyphenyl)acetamide
• 2-[3-(4-bromophenyl)sulfonyl-4,6-dimethyl-2-oxopyridin-1-yl]-N-(3-methoxyphenyl)acetamide
• 1217018-80-8
• 2-[3-(4-bromobenzenesulfonyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl]-N-(3-methoxyphenyl)acetamide
• AKOS021613779
• F3407-2714
• 2-(3-((4-bromophenyl)sulfonyl)-4,6-dimethyl-2-oxopyridin-1(2H)-yl)-N-(3-methoxyphenyl)acetamide

• Inchi： 1S/C22H21BrN2O5S/c1-14-11-15(2)25(13-20(26)24-17-5-4-6-18(12-17)30-3)22(27)21(14)31(28,29)19-9-7-16(23)8-10-19/h4-12H,13H2,1-3H3,(H,24,26)
• InChI Key： ZCKZTEUHHDZQKO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(C1C(N(CC(NC2C=CC=C(C=2)OC)=O)C(C)=CC=1C)=O)(=O)=O

Computed Properties

• Exact Mass: 504.03546g/mol
• Monoisotopic Mass: 504.03546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 869
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 101Ų

Additional information on 2-3-(4-bromobenzenesulfonyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl-N-(3-methoxyphenyl)acetamide

Compound CAS No. 1217018-80-8: 2-[3-(4-Bromobenzenesulfonyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl]-N-(3-methoxyphenyl)acetamide

The compound with CAS No. 1217018-80-8, known as 2-[3-(4-Bromobenzenesulfonyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl]-N-(3-methoxyphenyl)acetamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a pyridine ring, a sulfonyl group, and a methoxyphenyl substituent. These structural features contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The presence of the 4-bromobenzenesulfonyl group suggests that this compound may exhibit strong electron-withdrawing properties, which can enhance its stability and reactivity in certain chemical reactions. Additionally, the 3-methoxyphenyl group is known to impart lipophilic characteristics, potentially improving the compound's bioavailability when used in pharmaceutical applications.

One of the most promising applications of this compound lies in its potential as a precursor for more complex molecules. Researchers have explored the use of similar structures in the synthesis of bioactive compounds, such as kinase inhibitors and other therapeutic agents. The pyridine ring in this molecule serves as a versatile platform for further functionalization, enabling the creation of derivatives with tailored biological activities.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions and coupling reactions. Advanced techniques such as microwave-assisted synthesis and catalytic cross-couplings have been employed to optimize the production process. These methods not only enhance yield but also ensure the high purity required for subsequent applications.

In terms of pharmacological activity, preliminary studies indicate that this compound may exhibit anti-inflammatory and antioxidant properties. The combination of its structural features suggests that it could serve as a lead compound for developing novel therapeutic agents targeting chronic inflammatory diseases and oxidative stress-related conditions.

The development of this compound also aligns with current trends in green chemistry. Efforts are being made to minimize waste and reduce the environmental impact of its production process. For instance, solvent-free reaction conditions and recyclable catalysts are being explored to make the synthesis more sustainable.

In conclusion, CAS No. 1217018-80-8 represents a cutting-edge molecule with vast potential in both academic research and industrial applications. Its unique structure and promising biological properties make it a valuable asset in the ongoing quest for innovative chemical solutions.